Cas no 1537354-97-4 (1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine)

• Product Name: 1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine
• CAS No: 1537354-97-4
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6064064
• PubChem ID: 83808421
• Update Time: 2025-07-02

1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine
• EN300-1859009
• 1537354-97-4
• [1-(2-fluoro-6-methoxyphenyl)cyclopropyl]methanamine

• Inchi： 1S/C11H14FNO/c1-14-9-4-2-3-8(12)10(9)11(7-13)5-6-11/h2-4H,5-7,13H2,1H3
• InChI Key： UUGVQIYZJVLCFF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1(CN)CC1)OC

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 1537354-97-4 and Product Name: 1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine

Compound with the CAS number 1537354-97-4 and the product name 1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a fluoro group at the 2-position of the phenyl ring and a methoxy group at the 6-position introduces specific electronic and steric properties that make this molecule a promising candidate for further investigation.

The structural motif of 1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine combines a cyclopropyl ring with an amine substituent, which is appended to a phenyl ring bearing both a fluoro and a methoxy group. The cyclopropyl ring is known for its rigidity, which can influence the conformational flexibility of the molecule. This rigidity, coupled with the electron-withdrawing effect of the fluoro group and the electron-donating effect of the methoxy group, creates a delicate balance that can modulate biological activity. Such structural features are often exploited in drug design to optimize binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms. The fluoro group is particularly valuable in medicinal chemistry due to its ability to enhance metabolic stability, improve pharmacokinetic properties, and increase binding affinity to biological targets. The incorporation of a fluoro group at the 2-position of the phenyl ring in 1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine is strategically positioned to interact with specific residues in target proteins, potentially leading to enhanced efficacy.

The methoxy group at the 6-position of the phenyl ring adds another layer of complexity to the molecule. While smaller than the fluoro group, the methoxy group can still significantly influence the electronic properties of the aromatic system. This can lead to changes in solubility, lipophilicity, and overall bioavailability. The combination of both substituents allows for fine-tuning of these properties, making this compound a versatile scaffold for further derivatization.

One of the most compelling aspects of 1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine is its potential as a lead compound for drug discovery. The cyclopropylamine core is a known pharmacophore in various therapeutic areas, including central nervous system (CNS) disorders and oncology. Recent studies have demonstrated that cyclopropylamine derivatives exhibit promising biological activities due to their ability to interact with specific enzymes and receptors. The introduction of fluorine and methoxy substituents into this framework may further enhance these interactions.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing pharmaceutical candidates. Computational modeling and experimental studies have shown that small modifications in molecular structure can lead to significant changes in biological activity. In the case of 1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine, both computational and experimental approaches have been employed to understand how the presence of fluorine and methoxy groups affects its interactions with biological targets. These studies have provided valuable insights into how these substituents modulate binding affinity and selectivity.

The potential applications of this compound extend across multiple therapeutic areas. For instance, its structural features make it a suitable candidate for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its interaction with CNS receptors suggests that it may also be useful in treating conditions such as depression and anxiety. Furthermore, preliminary studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties, making them relevant for therapeutic applications in chronic inflammatory diseases.

In oncology research, compounds with similar structural motifs have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The rigidity introduced by the cyclopropyl ring can help stabilize interactions with these targets, while the fluorine and methoxy groups can fine-tune binding affinity. Further investigation into 1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine may uncover new avenues for developing targeted therapies against various types of cancer.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and palladium-mediated couplings, have been employed to construct the desired framework efficiently. The introduction of fluorine atoms often presents unique challenges due to their high reactivity and sensitivity to certain reaction conditions. However, recent advances in synthetic methodologies have made it possible to incorporate fluorine into complex molecules with greater ease.

Once synthesized, rigorous characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are used to confirm the structure of 1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine. These techniques provide detailed information about molecular connectivity, purity, and conformational preferences. Understanding these aspects is crucial for predicting biological activity and guiding further optimization efforts.

In conclusion,1-(2-fluoro-6-methoxyphenyl)cyclopropylmethanamine (CAS No. 1537354-97-4) represents a promising candidate for drug discovery due to its unique structural features and potential applications across multiple therapeutic areas. The strategic placement of fluorine and methoxy groups on a cyclopropylamine scaffold offers opportunities for fine-tuning biological activity through structure-activity relationship studies. As research continues to uncover new insights into this compound's properties, it holds significant promise for advancing pharmaceutical development efforts worldwide.